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Dissolution Kinetics and Comparative Data

The table below summarizes key quantitative data on the dissolution kinetics of smithsonite (ZnCO₃) from a

study using trichloroacetic acid (TCA) [1].

Parameter Value / Condition Notes / Context

Mineral System Smithsonite (ZnCO₃) in

Trichloroacetic Acid (TCA) [1]

-

Controlling
Mechanism

Shrinking Core Model, surface

chemical reaction [1]

Common model for fluid-solid reactions.

Apparent Activation
Energy (Ea)

47.61 kJ/mol [1] Indicates a surface chemical reaction-
controlled process (typically Ea > 42
kJ/mol).

Effect of Stirring
Speed

No significant effect on
dissolution rate [1]

Supports the conclusion that the process is
chemically controlled, not diffusion-

controlled.

Reaction Order (for
TCA)

~0.384 [1] -
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Parameter Value / Condition Notes / Context

Reaction Order (for
Particle Size)

~0.969 [1] -

For context, the dissolution of zinc carbonate is highly dependent on the chemical environment. The reaction

with a strong acid proceeds rapidly, as shown in this general reaction formula [2]: ZnCO₃(s) + 2H⁺(aq) →

Zn²⁺(aq) + CO₂(g) + H₂O(l)

The solubility of zinc carbonate in pure water is very low. However, as shown in the table below, its

solubility increases dramatically in acidic conditions (pH 4) due to the reaction with H⁺ ions. This data is

based on thermodynamic calculations for pure endmember minerals [3].

Mineral
Chemical
Formula

Solubility in Pure Water
(mg/L of metal)

Solubility at pH 4 (mg/L
of metal)

Calcite (for reference) CaCO₃ 12 mg/L (Ca) 140,000 mg/L (Ca)

Smithsonite (Zinc
Carbonate)

ZnCO₃ 7.6 mg/L (Zn) 75,240 mg/L (Zn)

Otavite (Cadmium
Carbonate)

CdCO₃ 0.9 mg/L (Cd) 10,862 mg/L (Cd)

Detailed Experimental Protocol

For a clear understanding of how the kinetic data for smithsonite was obtained, here is the detailed

experimental methodology from the research [1].
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Smithsonite Dissolution Experiment Workflow

Start with Zinc Oxide Ore

Sample Preparation
(Crush, Screen to Avg. 2 mm)

Mineral Characterization
(XRD, Chemical Analysis, SEM-EDS)

Experimental Setup
(5g ore + 1000mL deionized water

in three-neck flask)

Adjust Parameters
(Temperature, TCA Concentration,

Stirring Speed, Particle Size)

Initiate Reaction & Heat

Extract 5mL Solution at Time Intervals

Analyze Zn Concentration
(ICP-AES)

Calculate Leaching Rate (x)
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Fit Data to Kinetic Model

Click to download full resolution via product page

Key Experimental Details [1]:

Material: The ore sample was characterized to be primarily smithsonite (ZnCO₃) with quartz (SiO₂)
as the main gangue mineral. The zinc grade was 44.2%.

Apparatus: A custom-designed "Compound Device for Leaching" (CDL) with eight reactor units in a
thermostatic water bath was used to ensure consistent conditions.

Procedure: The effects of temperature (T), acid concentration (C), stirring speed, and particle size
(P) were investigated systematically.

Analysis: Zinc concentration in the solution was determined using Inductively Coupled Plasma
Atomic Emission Spectroscopy (ICP-AES).

Kinetic Modeling: The data was fitted to the shrinking core model for surface chemical reaction
control. The derived kinetic equation was: 1 – (1 – x)^(–1/3) = [0.0002 (C)^0.384

(P)^0.969 exp(–5726/T)] * t (where x is the leaching rate and t is time).

Application Context and Further Research

The dissolution behavior of zinc carbonate is a critical factor in several fields, which helps explain the

research interest [4]:

Hydrometallurgy: Extracting zinc from oxide ores as sulfide resources become depleted [1].
Environmental Remediation: Coprecipitation of zinc with calcium carbonate shows promise for

durable sequestration of toxic heavy metals from contaminated water [3].
Pharmaceuticals & Cosmetics: Used in lotions and powders for its antiseptic and skin-protectant

properties [4] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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